4-oxo-4H-benzo[h]chromene-3-carbaldehyde

• IUPAC Name: 4-oxobenzo[h]chromene-3-carbaldehyde
• InChI: InChI=1S/C14H8O3/c15-7-10-8-17-14-11-4-2-1-3-9(11)5-6-12(14)13(10)16/h1-8H
• InChI Key: LUDVGHLENACNLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2OC=C(C3=O)C=O
• Molecular Formula: C14H8O3
• DSSTOX Substance ID: DTXSID00363203
• Molecular Weight: 224.21 g/mol
• CAS RN: 23469-48-9

Description

4-oxo-4H-benzo[h]chromene-3-carbaldehyde is a coumarin derivative. It is a part of an important class of heterocyclic compounds with versatile biological profiles, a simple structure, and mild adverse effects.

Synthesis Analysis

An efficient one-pot synthesis of functionalized chromeno [4,3-b]pyridine derivatives via a three-component reaction of 4-oxo-4H-chromene-3-carbaldehydes, malononitrile or cyanoacetates, and aromatic amines under catalyst-free conditions in an environmentally friendly medium (ethanol–water, 3:1 v/v) is described. Transformations of 4-oxo-4H-chromene-3-carbaldehyde in the presence of pentacarbonyliron and HMPA in benzene and toluene were also studied.

Molecular Structure Analysis

4-oxo-4H-benzo[h]chromene-3-carbaldehyde contains total 27 bond(s); 19 non-H bond(s), 14 multiple bond(s), 1 rotatable bond(s), 3 double bond(s), 11 aromatic bond(s), 3 six-membered ring(s), 2 ten-membered ring(s), 1 aldehyde(s) (aliphatic), 1 ketone(s) (aromatic), and 1 ether(s) (aromatic).

Chemical Reactions Analysis

Reactive aldehyde I in a reducing medium (pentacarbonyliron in benzene) is converted into 3-hydroxymethylidenechroman-4-one (X) which undergoes aldol condensation followed by dehydration and elimination of formyl group with formation of intermediate compound XI, and double bond migration in the latter leads to more stable compound II.

Physical And Chemical Properties Analysis

The compound is a yellow solid with a melting point of 212–214 °C. Its IR (KBr) spectrum shows peaks at 3450, 2925, 1676, 1615, 1526, 1415, 1230, 1104, 939, 813, 793, 693 cm^-1.

Scientific Research Applications

Structural Elucidation and Mechanistic Studies

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Analgesic and Anti-pyretic Properties

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In Vitro Antitumor Activity

• Incorporating a pyrimidine nucleus at specific positions enhances antitumor potency. .

Safety And Hazards

The compound has been classified with the signal word “Warning” and hazard statements H302, H312, H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Future Directions

The development of a simple and eco-friendly protocol for the construction of nitrogen-containing heterocyclic compound libraries of medical motifs is an attractive area of research in both academia and the pharmaceutical industry. The molecules containing 2H/4H-ch scaffold exhibit noteworthy potency, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antidiabetic activities, antituberculosis, and inhibitory activity against monoamine oxidase (MAO).